Cas no 1263285-54-6 (Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 1263285-54-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD17676283
• CID: 2119021
• PubChem ID: 46942163
• Update Time: 2025-05-26

Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• AKOS015901969
• 5,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• BS-26658
• ethyl5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• 1263285-54-6
• DB-368172
• Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD17676283
• Inchi： 1S/C11H13N3O2/c1-4-16-11(15)9-6-10-12-7(2)5-8(3)14(10)13-9/h5-6H,4H2,1-3H3
• InChI Key： KWCCLKBQTWLQEW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2N=C(C)C=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-2-carboxylate

Recent Advances in the Study of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 1263285-54-6)

Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 1263285-54-6) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its structural modifications, pharmacological properties, and synthetic routes, highlighting its versatility in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have successfully utilized Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate to develop novel kinase inhibitors with improved selectivity and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its applications in kinase inhibition, recent research has also explored the compound's potential in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported the synthesis of analogs derived from Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate, which exhibited significant anti-inflammatory activity in vitro and in vivo. These findings suggest that the compound's scaffold could be further optimized for the development of new anti-inflammatory agents.

The synthetic accessibility of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes to produce this compound, which is crucial for its broader application in drug discovery. A 2023 patent application highlighted a novel one-pot synthesis method that significantly reduces the number of steps and improves yield compared to traditional approaches. This advancement is expected to facilitate the large-scale production of the compound and its derivatives for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to fully realize its potential. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 1263285-54-6) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have demonstrated its utility in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic molecules. With continued research and optimization, this compound is poised to make significant contributions to the field of drug discovery and development.